Cas no 919800-38-7 (Benzenamine, 2-bromo-N-(cyclopentylmethyl)-)

• Product Name: Benzenamine, 2-bromo-N-(cyclopentylmethyl)-
• CAS No: 919800-38-7
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 760655
• PubChem ID: 61344809
• Update Time: 2025-04-19

Benzenamine, 2-bromo-N-(cyclopentylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-N-(cyclopentylmethyl)-
• 2-bromo-N-(cyclopentylmethyl)aniline
• SCHEMBL1238974
• cyclopentylmethyl-(2-bromo-phenyl)-amine
• AKOS010600448
• 919800-38-7
• DFOXELLVQYQDJE-UHFFFAOYSA-N
• DTXSID80734199

• Inchi： 1S/C12H16BrN/c13-11-7-3-4-8-12(11)14-9-10-5-1-2-6-10/h3-4,7-8,10,14H,1-2,5-6,9H2
• InChI Key： DFOXELLVQYQDJE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NCC1CCCC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų